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Introduction

Flavesone is a novel, naturally derived beta-triketone insecticide with potential applications in

agriculture and public health for the control of various pests. As with any pesticide, a thorough

evaluation of its potential impact on non-target organisms is crucial for a comprehensive

environmental risk assessment. This technical guide provides a detailed overview of the

toxicological profile of Flavesone on key non-target organisms. The information is compiled

from available studies and outlines the standard experimental protocols for ecotoxicological

testing.

Summary of Toxicological Data
Currently, publicly available quantitative toxicological data for Flavesone on a wide range of

non-target organisms is limited. The most significant findings relate to its effects on honey

bees, where it has been demonstrated to have low toxicity. For other non-target organisms,

data is not readily available in the public domain. The following tables are structured to

incorporate data as it becomes available through further research and regulatory submissions.

Table 1: Acute Toxicity of Flavesone to Terrestrial Invertebrates
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Species Test Type Endpoint

Value (µ
g/organism
or mg/kg
soil)

Study
Guideline

Reference

Apis mellifera

(Honey Bee)

Acute Oral

Toxicity
48-h LD50 > 100 OECD 213 [1]

Apis mellifera

(Honey Bee)

Acute

Contact

Toxicity

48-h LD50 > 100 OECD 214 [1]

Eisenia fetida

(Earthworm)
Acute Toxicity 14-d LC50

Data not

available
OECD 207 -

Note: A study on the commercial formulation Flavocide™, containing Flavesone, concluded it

is "relatively non-toxic to bees" and unlikely to require a precautionary statement on product

labels regarding bee safety.[1] The LD50 values are reported as greater than the highest tested

concentration, indicating low toxicity.

Table 2: Acute Toxicity of Flavesone to Aquatic Organisms

Species Test Type Endpoint
Value
(mg/L)

Study
Guideline

Reference

Daphnia

magna

(Water Flea)

Acute

Immobilisatio

n

48-h EC50
Data not

available
OECD 202 -

Oncorhynchu

s mykiss

(Rainbow

Trout)

Acute Toxicity 96-h LC50
Data not

available
OECD 203 -

Table 3: Acute and Dietary Toxicity of Flavesone to Birds
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Species Test Type Endpoint

Value
(mg/kg bw
or mg/kg
diet)

Study
Guideline

Reference

Colinus

virginianus

(Bobwhite

Quail)

Acute Oral

Toxicity
LD50

Data not

available
OECD 223 -

Colinus

virginianus

(Bobwhite

Quail)

Dietary

Toxicity
LC50

Data not

available
OECD 205 -

Table 4: Acute Oral Toxicity of Flavesone to Mammals

Species Test Type Endpoint
Value
(mg/kg bw)

Study
Guideline

Reference

Rat
Acute Oral

Toxicity
LD50

Data not

available
OECD 420 -

Experimental Protocols
The following sections detail the standard methodologies for key ecotoxicological studies,

based on internationally recognized OECD guidelines. These protocols are essential for

generating reliable and comparable data for regulatory assessment.

Terrestrial Invertebrate Toxicity Testing
These studies are fundamental for assessing the risk of pesticides to pollinators.

Test Organism: Young adult worker honey bees (Apis mellifera).

Oral Toxicity (OECD 213): Bees are starved for a short period and then individually fed a

precise dose of Flavesone dissolved in a sucrose solution.
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Contact Toxicity (OECD 214): A precise dose of Flavesone, dissolved in a suitable solvent,

is applied directly to the dorsal thorax of anesthetized bees.

Test Conditions: Bees are housed in cages under controlled temperature and humidity for at

least 48 hours.

Endpoint: The primary endpoint is mortality, recorded at 4, 24, and 48 hours post-dosing.

The LD50 (the dose causing 50% mortality) is calculated.

Reference:[2][3]

This test evaluates the risk of soil contaminants to earthworms, which are vital for soil health.

Test Organism: Adult earthworms (Eisenia fetida).

Methodology: The test involves exposing earthworms to soil artificially contaminated with a

range of Flavesone concentrations.

Test Conditions: The test is conducted over 14 days under controlled temperature, moisture,

and light conditions.

Endpoint: Mortality is assessed at 7 and 14 days. The LC50 (the concentration causing 50%

mortality) is determined. Sub-lethal effects, such as weight change, are also noted.

Reference:[4]

Aquatic Ecotoxicity Testing
This study assesses the acute toxicity of substances to aquatic invertebrates.

Test Organism:Daphnia magna (water flea), less than 24 hours old.

Methodology: Daphnids are exposed to a series of Flavesone concentrations in water for 48

hours.

Test Conditions: The test is conducted in static or semi-static conditions under controlled

temperature and lighting.
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Endpoint: The number of immobilized daphnids is recorded at 24 and 48 hours. The EC50

(the concentration causing 50% of the daphnids to become immobilized) is calculated.

Reference:[5]

This is a key study for evaluating the potential hazard of chemicals to fish.

Test Organism: Recommended species include Rainbow trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio).

Methodology: Fish are exposed to a range of Flavesone concentrations in a flow-through or

semi-static system for 96 hours.

Test Conditions: Water quality parameters (temperature, pH, dissolved oxygen) are strictly

controlled.

Endpoint: Mortality is recorded at 24, 48, 72, and 96 hours. The LC50 (the concentration

causing 50% mortality) is determined.

Reference:[6]

Avian Toxicity Testing
This test determines the intrinsic toxicity of a substance to birds after a single oral dose.

Test Organism: Typically Bobwhite quail (Colinus virginianus) or Mallard duck (Anas

platyrhynchos).

Methodology: Birds are fasted and then administered a single dose of Flavesone via

gavage.

Test Conditions: Birds are observed for at least 14 days for signs of toxicity and mortality.

Endpoint: The LD50 is calculated based on the observed mortality.

Reference:[7]

This study simulates the exposure of birds to pesticides through their diet.
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Test Organism: Young birds of a species such as Bobwhite quail or Mallard duck.

Methodology: Birds are fed a diet containing various concentrations of Flavesone for five

days, followed by a three-day observation period on a normal diet.

Test Conditions: Birds are housed in groups under controlled conditions.

Endpoint: The main endpoint is mortality. Food consumption and body weight changes are

also monitored. The LC50 (the dietary concentration causing 50% mortality) is determined.

Reference:[8]

Mammalian Toxicity Testing
This method is used to assess the acute oral toxicity of a substance in mammals.

Test Organism: Typically female rats.

Methodology: The test uses a stepwise procedure with a small number of animals. A single

dose of Flavesone is administered, and the outcome determines the next dose level. The

aim is to identify a dose that causes signs of toxicity without causing mortality.

Test Conditions: Animals are observed for 14 days for clinical signs of toxicity and mortality.

Endpoint: The test allows for the classification of the substance into a hazard category based

on the observed toxicity.

Reference:[9]

Visualization of Methodologies and Pathways
The following diagrams illustrate a generalized experimental workflow for ecotoxicity testing

and a hypothetical signaling pathway for an insecticide.
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Phase 1: Preparation

Phase 2: Exposure

Phase 3: Observation & Data Collection

Phase 4: Data Analysis & Reporting

Test Substance
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Dosing of Organisms
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Acclimatization of
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Mortality & Sub-lethal Effects

Data Recording

Statistical Analysis
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Final Report Generation

Click to download full resolution via product page

Generalized workflow for ecotoxicological testing.
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Manifests as
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Hypothetical insecticide signaling pathway.

Disclaimer: The signaling pathway depicted above is a generalized and hypothetical

representation of how an insecticide might exert its toxic effects. The specific molecular target

and signaling cascade for Flavesone in non-target organisms have not been fully elucidated in

publicly available literature.

Mode of Action
Flavesone belongs to the beta-triketone class of chemicals. While the precise mode of action

in insects is still under investigation, initial studies suggest that it may differ from that of major

insecticide classes like pyrethroids. Some research on other beta-triketones has indicated that

they can inhibit the enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD). However, this is
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primarily a herbicidal mode of action, and its relevance to the insecticidal activity and potential

effects on non-target fauna requires further investigation.

Conclusion
The available data indicates that Flavesone has a favorable toxicological profile with respect to

honey bees, a key non-target indicator species. However, a comprehensive assessment of its

environmental risk requires quantitative data on a broader range of non-target organisms,

including aquatic invertebrates and vertebrates, other terrestrial invertebrates, birds, and

mammals. The standardized OECD protocols outlined in this guide provide the framework for

generating the necessary data to complete the toxicological profile of Flavesone. As more

research becomes available, this guide will be updated to provide a more complete picture of

the ecotoxicology of this promising new insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. OECD 207: Earthworm Acute Toxicity Test - Aropha [aropha.com]

2. OECD 213/214: Honey bees, Acute Oral and Acute Contact Toxicity Test | ibacon GmbH
[ibacon.com]

3. biotecnologiebt.it [biotecnologiebt.it]

4. biotecnologiebt.it [biotecnologiebt.it]

5. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]

6. oecd.org [oecd.org]

7. Utility of the avian sub‐acute dietary toxicity test in ecological risk assessment and a path
forward to reduce animal use - PMC [pmc.ncbi.nlm.nih.gov]

8. oecd.org [oecd.org]

9. oecd.org [oecd.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1254376?utm_src=pdf-body
https://www.benchchem.com/product/b1254376?utm_src=pdf-body
https://www.benchchem.com/product/b1254376?utm_src=pdf-custom-synthesis
https://www.aropha.com/biodegradable-testing-labs/oecd-207/
https://www.ibacon.com/your-study-type/terrestrial-ecotoxicology/bees/oecd-213214-honey-bees-acute-oral-and-acute-contact
https://www.ibacon.com/your-study-type/terrestrial-ecotoxicology/bees/oecd-213214-honey-bees-acute-oral-and-acute-contact
https://www.biotecnologiebt.it/study/oecd-tg-213-honeybees-acute-oral-toxicity-test/
https://www.biotecnologiebt.it/study/oecd-tg-207-earthworm-acute-toxicity-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9790753/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9790753/
https://www.oecd.org/en/publications/test-no-205-avian-dietary-toxicity-test_9789264070004-en.html
https://www.oecd.org/en/publications/test-no-420-acute-oral-toxicity-fixed-dose-procedure_9789264070943-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Toxicological Profile of Flavesone on Non-Target
Organisms: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254376#toxicological-profile-of-flavesone-on-non-
target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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